3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde

• Molecular Formula: C8H11F3O2
• Molecular Weight: 196.17 g/mol
• IUPAC Name: 3-(2,2,2-trifluoroethyl)oxane-3-carbaldehyde
• InChI: InChI=1S/C8H11F3O2/c9-8(10,11)4-7(5-12)2-1-3-13-6-7/h5H,1-4,6H2
• InChI Key: RUFXZVUZJYSOCT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)(CC(F)(F)F)C=O

Description

3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde is a fluorinated organic compound featuring a six-membered oxane (tetrahydropyran) ring substituted at the 3-position with a trifluoroethyl group and an aldehyde functional group. The trifluoroethyl moiety introduces significant electronegativity and steric bulk, while the aldehyde group confers reactivity toward nucleophilic additions and oxidation reactions. This compound is likely utilized as an intermediate in pharmaceutical or agrochemical synthesis, where its unique electronic and steric properties may enhance binding specificity or metabolic stability .

Preparation Methods

The synthesis of 3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde can be achieved through various synthetic routes. One common method involves the reaction of oxane derivatives with trifluoroethylating agents under controlled conditions . The reaction typically requires the use of catalysts and specific reaction conditions to ensure high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to produce the compound in bulk quantities.

Chemical Reactions Analysis

3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde undergoes several types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to form alcohols using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The trifluoroethyl group can participate in substitution reactions, where it can be replaced by other functional groups under appropriate conditions.

Common reagents and conditions used in these reactions include catalysts, solvents, and specific temperature and pressure conditions to facilitate the desired transformations. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is used in the study of biochemical pathways and as a probe to investigate enzyme activities.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde involves its interaction with specific molecular targets and pathways. The trifluoroethyl group can enhance the compound’s reactivity and stability, allowing it to participate in various biochemical processes. The aldehyde group can form covalent bonds with nucleophilic sites in proteins and enzymes, modulating their activity and function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-(2,2,2-Trifluoroacetyloxy)ethyl Butyrate

Structural Differences : Unlike the target compound, this derivative contains a trifluoroacetyloxy ester group instead of an oxane ring. The trifluoroethyl group is part of an acyloxy side chain.
Functional Properties :

• Chromatographic Behavior : The trifluoroacetyl group improves resolution in chiral separations due to strong dipole interactions with β-cyclodextrin stationary phases. Separation factor (α) = 1.02 and resolution (R) = 1.26 at 62°C, driven by enthalpy changes from host-guest interactions .
• Reactivity: The ester group is less reactive than an aldehyde, making it more stable under acidic/basic conditions.

(S)-N-(3-(2-(((R)-1-Hydroxypropan-2-yl)amino)-6-morpholinopyridine-4-yl)-4-methylphenyl)-3-(2,2,2-trifluoroethyl)pyrrolidine-1-carboxamide

Structural Differences : This pharmaceutical compound incorporates a trifluoroethyl-substituted pyrrolidine ring fused to a carboxamide and pyridine scaffold.
Functional Properties :

• Solid-State Stability : The trifluoroethyl group may enhance crystallinity and thermal stability, as evidenced by its patent focus on solid-state forms and salts .
• Bioactivity : The trifluoroethyl group likely modulates lipophilicity and steric hindrance, improving target binding and reducing off-site interactions.
  Applications : Designed as a therapeutic agent, differing from the aldehyde’s role as a synthetic intermediate .

3-Chlorobenzaldehyde

Structural Differences : A simple aromatic aldehyde with a chloro substituent at the 3-position, lacking the oxane ring and fluorine atoms.
Functional Properties :

• Reactivity : The electron-withdrawing chloro group activates the aldehyde toward nucleophilic attack but less so than the trifluoroethyl group due to lower electronegativity.
• Hazard Profile : Causes skin irritation and eye damage, necessitating stringent safety protocols during handling .
  Applications : Used in dyes and fragrances, contrasting with the fluorinated compound’s specialized synthetic applications .

Comparative Analysis of Key Properties

Property	3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde	3-(2,2,2-Trifluoroacetyloxy)ethyl Butyrate	3-Chlorobenzaldehyde
Functional Groups	Aldehyde, oxane, trifluoroethyl	Ester, trifluoroacetyloxy	Aldehyde, chloro
Polarity	High (due to -CF₃ and aldehyde)	Moderate (ester-dominated)	Moderate (chloro)
Reactivity	High (aldehyde-driven)	Low (ester stability)	Moderate
Applications	Synthetic intermediate	Chiral separation	Industrial chemicals
Hazards	Likely corrosive (aldehyde/fluorine)	Low (stable ester)	Skin/eye irritant

Mechanistic Insights and Trends

• Electronic Effects : The trifluoroethyl group’s strong electron-withdrawing nature enhances the electrophilicity of adjacent functional groups (e.g., aldehydes), accelerating reactions like nucleophilic additions compared to chloro or methyl substituents .
• Steric Effects : The bulky trifluoroethyl group in the oxane derivative may hinder access to the aldehyde, reducing reactivity in sterically constrained environments compared to linear analogs like 3-Chlorobenzaldehyde .
• Thermodynamic Stability : Enthalpy-driven interactions (e.g., with cyclodextrins) highlight the trifluoroethyl group’s role in stabilizing molecular complexes, a property exploitable in catalysis or drug design .